N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C21H21N3O4/c1-15-6-2-3-7-18(15)27-14-21(25)23-16-10-22-24(11-16)12-17-13-26-19-8-4-5-9-20(19)28-17/h2-11,17H,12-14H2,1H3,(H,23,25)
• InChI Key: RHMPHAAEQNAPLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CN(N=C2)CC3COC4=CC=CC=C4O3
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Coordination Complexes

The synthesis of pyrazole-acetamide derivatives and their coordination with Co(II) and Cu(II) ions highlight the chemical versatility of similar compounds. These complexes engage in various hydrogen bonding interactions, leading to supramolecular architectures with significant antioxidant activity. This suggests potential applications in developing antioxidant agents or materials with specific structural properties (Chkirate et al., 2019).

Antagonist Ligand for A2B Adenosine Receptors

MRE 2029-F20, structurally related to the compound , serves as a selective antagonist ligand for A2B adenosine receptors, displaying high affinity. This indicates potential applications in pharmacological characterization and targeting of the A2B adenosine receptor subtype, which could be relevant in treating diseases where adenosine signaling plays a role (Baraldi et al., 2004).

Anticancer Activity

Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, synthesized with different aryloxy groups attached to the pyrimidine ring, showed appreciable cancer cell growth inhibition against various cancer cell lines. This suggests the potential for developing new anticancer agents based on modifications of the core pyrazole-acetamide structure (Al-Sanea et al., 2020).

Anti-inflammatory Activity

Synthesis of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides demonstrated significant anti-inflammatory activity, indicating potential therapeutic applications in inflammation-related conditions (Sunder & Maleraju, 2013).

Enzyme Inhibition and Antioxidant Potential

The computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives showed potential for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These findings suggest the broad utility of pyrazole-acetamide derivatives in various biomedical applications (Faheem, 2018).